molecular formula C8H15NO2 B8413525 N-(2,2-Dimethyl-3-oxopropyl)-N-methylacetamide

N-(2,2-Dimethyl-3-oxopropyl)-N-methylacetamide

Cat. No.: B8413525
M. Wt: 157.21 g/mol
InChI Key: TYYALPYTOVCMGL-UHFFFAOYSA-N
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Description

N-(2,2-Dimethyl-3-oxopropyl)-N-methylacetamide is a useful research compound. Its molecular formula is C8H15NO2 and its molecular weight is 157.21 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H15NO2

Molecular Weight

157.21 g/mol

IUPAC Name

N-(2,2-dimethyl-3-oxopropyl)-N-methylacetamide

InChI

InChI=1S/C8H15NO2/c1-7(11)9(4)5-8(2,3)6-10/h6H,5H2,1-4H3

InChI Key

TYYALPYTOVCMGL-UHFFFAOYSA-N

Canonical SMILES

CC(=O)N(C)CC(C)(C)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a round-bottom flask with a mounted reflux condenser and under nitrogen atmosphere, 20.0 g (0.17 mol) of 2,2-dimethyl-3-methylamino-propanal was introduced while being stirred. 30.0 g (0.52 mol) of acetic acid anhydride was slowly added in drops to this, the mixture was mixed wtih 0.1 g of para-toluenesulfonic acid, and it was heated for 1 hour to 120° C. After cooling to room temperature, the reaction mixture was mixed with 100 ml of water, neutralized with Na2CO3, extracted several times with ethyl acetate, and the combined organic phase was dried on MgSO4 and concentrated by evaporation. The thus obtained brown oil was fractionated in a vacuum. The product distilled at an overhead temperature of 93-95° C. and a pressure of 3 mbar. Yield: 8.2 g (30% of theory) of colorless and almost odorless liquid, which crystallized when left to stand.
Quantity
20 g
Type
reactant
Reaction Step One
Quantity
30 g
Type
reactant
Reaction Step Two
Quantity
0.1 g
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
Quantity
100 mL
Type
solvent
Reaction Step Five

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